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Compound of Interest

Compound Name: 3,5-Dibromophenol

Cat. No.: B1293799

Essential safety protocols and logistical plans for the handling and disposal of 3,5-
Dibromophenol are critical for ensuring a safe laboratory environment. This guide provides
immediate, actionable steps for researchers, scientists, and drug development professionals to
minimize risks associated with this chemical.

3,5-Dibromophenol is a hazardous chemical that is toxic if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1] Adherence to the following
operational, disposal, and emergency plans is imperative for personal and environmental
safety.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 3,5-
Dibromophenol. The following table summarizes the required PPE.
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Protection Type

Specific
Recommendations

Regulatory Standard
(Example)

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, Butyl
rubber).[2][3] All disposable
gloves are permeable; select
the glove with the lowest
permeability for this hazard
and dispose of them after use
in accordance with laboratory

practices.

29 CFR 1910.138

Eye and Face Protection

Chemical safety goggles or a
full-face shield to protect
against splashes. Standard
safety glasses are insufficient
as they do not offer protection

from splashes.

29 CFR 1910.133

Skin and Body Protection

A fully buttoned laboratory
coat, long pants, and closed-
toe shoes are the minimum
requirements. For tasks with a
higher risk of splashing,
consider a splash apron made

of a liquid-resistant material.

29 CFR 1910.132

Respiratory Protection

For operations that may

generate dust, a NIOSH/MSHA

or European Standard EN 149
approved respirator with a
particulate filter (such as an
N95) should be used.

29 CFR 1910.134

Quantitative Data Summary

The following table provides key quantitative data for 3,5-Dibromophenol.
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Property Value

Molecular Formula CeH4Br20

Molecular Weight 251.90 g/mol

Melting Point 79-83 °C

GHS Hazard Codes H301, H315, H319, H335

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

e Preparation:

[¢]

Ensure an ANSI-approved eyewash station and safety shower are immediately accessible
within a 10-second travel time.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

[¢]

fume hood.

Assemble all necessary equipment and materials, including a designated, labeled

[¢]

hazardous waste container, before commencing work.

[¢]

Don all required personal protective equipment as outlined in the table above.
» Handling:

Avoid the formation of dust.

o

o

Do not eat, drink, or smoke in the handling area.

[¢]

Keep the container tightly closed when not in use.

[e]

Wash hands thoroughly after handling the substance.

e Post-Handling:
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o Decontaminate the work area upon completion of the task.

o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste container.

o Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan

Proper disposal of 3,5-Dibromophenol and associated waste is crucial to prevent
environmental contamination.

o Waste Collection:

o Collect unused 3,5-Dibromophenol and any material contaminated with it (e.g., paper
towels, gloves, pipette tips) in a designated, properly labeled, and sealed hazardous waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

e Disposal Procedure:
o Dispose of the hazardous waste through a licensed and approved waste disposal facility.
o Follow all local, state, and federal regulations for hazardous waste disposal.
Emergency Plan: Spills and Exposure
In the event of an emergency, immediate and appropriate action is critical.

o Spill Response:

[¢]

Evacuate the immediate area and alert colleagues.

[¢]

If the spill is significant, contact your institution's emergency response team.

o

For minor spills, and only if you are trained to do so, don the appropriate PPE.
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o Cover the spill with an absorbent material like sand or vermiculite.

o Carefully sweep or shovel the absorbed material into a labeled, sealable hazardous waste
container. Avoid creating dust.

o Decontaminate the spill area.

 Exposure Response:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and give them 4-8 oz of water or milk to drink. Seek immediate medical attention.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 3,5-Dibromophenol,
from preparation to disposal.
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Caption: Workflow for the safe handling of 3,5-Dibromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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